methyl 2-((7-ethyl-1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)thio)acetate

Specification

• Molecular Formula: C12H16N4O4S
• Molecular Weight: 312.35 g/mol
• IUPAC Name: methyl 2-(7-ethyl-1,3-dimethyl-2,6-dioxopurin-8-yl)sulfanylacetate
• Standard InChI: InChI=1S/C12H16N4O4S/c1-5-16-8-9(13-11(16)21-6-7(17)20-4)14(2)12(19)15(3)10(8)18/h5-6H2,1-4H3
• Standard InChI Key: YLROFJFQYJTOLS-UHFFFAOYSA-N
• SMILES: CCN1C2=C(N=C1SCC(=O)OC)N(C(=O)N(C2=O)C)C
• Canonical SMILES: CCN1C2=C(N=C1SCC(=O)OC)N(C(=O)N(C2=O)C)C

Introduction

Methyl 2-((7-ethyl-1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)thio)acetate is a complex organic compound with a molecular formula of C12H16N4O4S and a molecular weight of 312.35 g/mol. This compound belongs to the purine class, which is a significant group of heterocyclic aromatic organic compounds. Purines are crucial components of DNA and RNA, and their derivatives often exhibit biological activity, making them interesting for pharmaceutical research.

Synthesis and Characterization

The synthesis of methyl 2-((7-ethyl-1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)thio)acetate typically involves multi-step reactions starting from purine derivatives. Common methods include alkylation and thioacetylation reactions. Characterization of the compound is usually performed using spectroscopic techniques such as NMR (nuclear magnetic resonance) and mass spectrometry.

Biological Activity

While specific biological activity data for methyl 2-((7-ethyl-1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)thio)acetate is not widely reported, purine derivatives are known for their potential in therapeutic applications, including anticancer, antiviral, and anti-inflammatory activities. The modification at the 8-position with a thioacetate group could influence its interaction with biological targets.